![molecular formula C10H11ClO3 B3024717 3-Chloro-4-propoxybenzoic acid CAS No. 76327-32-7](/img/structure/B3024717.png)
3-Chloro-4-propoxybenzoic acid
Overview
Description
3-Chloro-4-propoxybenzoic acid is a chemical compound with the molecular formula C10H11ClO3 . It has a molecular weight of 214.65 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11ClO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13) .Physical And Chemical Properties Analysis
This compound is a solid . The exact physical and chemical properties such as melting point, boiling point, and solubility are not mentioned in the search results.Scientific Research Applications
Environmental Fate of Parabens
Parabens, which share a similar benzoic acid structure with 3-Chloro-4-propoxybenzoic acid, are widely used as preservatives and have been studied for their occurrence and behavior in aquatic environments. Research indicates that despite wastewater treatments that effectively remove parabens, these compounds persist in effluents and surface waters due to continuous environmental introduction. Studies on their biodegradability, reaction with chlorine to form halogenated by-products, and the ubiquity in aquatic systems highlight the environmental persistence and potential ecological impacts of such compounds (Haman et al., 2015).
Antioxidant Activity
Phenolic compounds, which include structures similar to this compound, have been extensively studied for their antioxidant properties. The antioxidant activity is crucial in mitigating oxidative stress, a factor in numerous diseases and environmental toxicities. Research on various phenolic acids, such as Chlorogenic Acid (CGA), reveals significant biological activities including antioxidant, antibacterial, and anti-inflammatory effects, suggesting potential therapeutic and protective roles in health and disease management (Naveed et al., 2018).
Role in Environmental Remediation
The use of phenolic compounds in environmental remediation has been explored, especially in the degradation of organic pollutants. Enzymatic treatments involving oxidoreductive enzymes and phenolic substrates have shown promise in breaking down recalcitrant compounds in wastewater. This area of research suggests potential applications for this compound in environmental clean-up and pollution control strategies (Husain & Husain, 2007).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
Similar compounds have been shown to influence pathways such as the arachidonic acid pathway , which plays a crucial role in inflammation and other physiological responses.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3-Chloro-4-propoxybenzoic acid . For instance, the compound’s stability could be affected by exposure to light, heat, or certain chemicals.
properties
IUPAC Name |
3-chloro-4-propoxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOBLCPMGDGMEBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C(=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60429218 | |
Record name | 3-chloro-4-propoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60429218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76327-32-7 | |
Record name | 3-chloro-4-propoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60429218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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